Cas no 61871-71-4 (gingerdione)

• Product Name: gingerdione
• CAS No: 61871-71-4
• MF: C₁₇H₂₄O₄
• MW: 292.370065689087
• CID: 955672
• PubChem ID: 162952
• Update Time: 2025-04-19

gingerdione Chemical and Physical Properties

Names and Identifiers

• gingerdione
• 6 Gingerdione
• 3,5-Decadione, 1-(4-hydroxy-3-methoxyphenyl)
• L2L6JCL6YY
• DTXSID50210854
• 4,7-Dichloro-Benzo(b)thiophen-3(2h)-one
• 6-GINGERDIONE : N=6 (CONSTITUENT OF GINGER) [DSC]
• 3,5-Decanedione, 1-(4-hydroxy-3-methoxyphenyl)-
• CHEMBL2071439
• [6]-Gingerdione
• SCHEMBL13469402
• 6-Gingerdione
• 1-(4-hydroxy-3-methoxyphenyl)decane-3,5-dione
• KMNVXQHNIWUUSE-UHFFFAOYSA-N
• 6-hydrogingerdione
• UNII-L2L6JCL6YY
• Q27108598
• 61871-71-4
• CHEBI:10135
• (6)-Gingerdione
• 1-(4-Hydroxy-3-methoxyphenyl)-3,5-decanedione
• Gingerdiones; [6]-Gingerdione

• Inchi： 1S/C17H24O4/c1-3-4-5-6-14(18)12-15(19)9-7-13-8-10-16(20)17(11-13)21-2/h8,10-11,20H,3-7,9,12H2,1-2H3
• InChI Key： KMNVXQHNIWUUSE-UHFFFAOYSA-N
• SMILES： O=C(CC(CCC1C=CC(=C(C=1)OC)O)=O)CCCCC

Computed Properties

• Exact Mass: 292.16752
• Monoisotopic Mass: 292.16745924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 66.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Gingerdiones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols Gingerdiones